Cas no 923690-40-8 (N-(4-acetylphenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide
• CAS No: 923690-40-8
• MF: C₂₀H₁₈FN₅O₂S
• MW: 411.452625751495
• CID: 6103838
• PubChem ID: 18569934
• Update Time: 2025-06-03

N-(4-acetylphenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide
• N-(4-acetylphenyl)-2-[[7-(4-fluorophenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetamide
• AKOS004970873
• F2238-0130
• 923690-40-8
• N-(4-acetylphenyl)-2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide
• N-(4-acetylphenyl)-2-{[7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}acetamide

• Inchi： 1S/C20H18FN5O2S/c1-13(27)14-2-6-16(7-3-14)22-18(28)12-29-20-24-23-19-25(10-11-26(19)20)17-8-4-15(21)5-9-17/h2-9H,10-12H2,1H3,(H,22,28)
• InChI Key： UGOPBHRFCZAASK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1=NN=C2N(C3=CC=C(F)C=C3)CCN21

Computed Properties

• Exact Mass: 411.11652417g/mol
• Monoisotopic Mass: 411.11652417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide

N-(4-Acetylphenyl)-2-{7-(4-Fluorophenyl)-5H,6H,7H-Imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}Acetamide: A Comprehensive Overview

The compound with CAS No. 923690-40-8, known as N-(4-acetylphenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties. Recent studies have highlighted its role in drug discovery and material science.

The molecular structure of this compound is characterized by the presence of an acetylphenyl group and a fluorophenyl group, which contribute to its stability and reactivity. The imidazo[1,2-a]pyridine core is a key structural element that has been extensively studied for its electronic properties. Researchers have demonstrated that this core can enhance the molecule's ability to act as a semiconductor in organic electronics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Scientists have developed novel methodologies to construct the imidazo[1,2-a]pyridine framework with high precision. These methods include multi-component reactions and catalytic processes that minimize waste and improve yield. The integration of these techniques has significantly reduced the cost of production while maintaining the quality of the final product.

One of the most exciting developments involving this compound is its application in drug delivery systems. Studies have shown that it can serve as a carrier for hydrophobic drugs due to its amphiphilic nature. This property makes it an ideal candidate for targeted drug delivery systems, which are critical in modern medicine for improving therapeutic outcomes and reducing side effects.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have reported enhanced luminous efficiency when this compound is incorporated into OLED structures.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental fate and potential risks.

Looking ahead, the future of N-(4-acetylphenyl)-2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide seems promising. Ongoing research is focused on optimizing its synthesis process and exploring new applications in fields such as nanotechnology and green chemistry.

In conclusion, this compound represents a fascinating intersection of organic chemistry and materials science. Its unique properties and versatile applications make it a valuable addition to the toolbox of modern researchers. As advancements continue to be made in synthetic methods and application development, this compound will undoubtedly play an increasingly important role in various industries.